Cas no 393839-11-7 (N-4-(pyridin-4-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide)

• Product Name: N-4-(pyridin-4-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide
• CAS No: 393839-11-7
• MF: C₁₉H₁₃N₃OS
• MW: 331.391022443771
• CID: 6453236
• Update Time: 2025-06-08

N-4-(pyridin-4-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(pyridin-4-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide
• N-(4-(pyridin-4-yl)thiazol-2-yl)-2-naphthamide
• 2-Naphthalenecarboxamide, N-[4-(4-pyridinyl)-2-thiazolyl]-

• Inchi： 1S/C19H13N3OS/c23-18(16-6-5-13-3-1-2-4-15(13)11-16)22-19-21-17(12-24-19)14-7-9-20-10-8-14/h1-12H,(H,21,22,23)
• InChI Key： UDIMNFQORKEPFL-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NC1=NC(C2C=CN=CC=2)=CS1)=O

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• pka: 6.75±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-4-(pyridin-4-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide

Introduction to N-4-(pyridin-4-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide (CAS No. 393839-11-7)

N-4-(pyridin-4-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 393839-11-7, represents a unique molecular scaffold that combines the structural features of pyridine, thiazole, and naphthalene derivatives. Such combinations are often explored for their potential in developing novel therapeutic agents due to the diverse biological activities associated with these heterocyclic systems.

The molecular structure of N-4-(pyridin-4-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide is characterized by a naphthalene core substituted at the 2-position with a carboxamide group, which is further linked to a thiazole ring. The thiazole ring is connected to the naphthalene via a pyridine moiety at the 4-position. This specific arrangement of heterocyclic rings creates multiple sites for potential interactions with biological targets, making it an attractive candidate for drug discovery programs.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various kinases and other enzymes involved in cancer progression. The pyridine and thiazole components of N-4-(pyridin-4-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide are known to exhibit kinase inhibition properties. For instance, pyridine-based compounds have been widely used in the design of tyrosine kinase inhibitors, while thiazole derivatives have shown promise in inhibiting enzymes such as cyclin-dependent kinases (CDKs). The combination of these motifs in a single molecule suggests that this compound may possess dual inhibitory activity, making it a valuable lead for further investigation.

One of the most compelling aspects of N-4-(pyridin-4-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide is its potential to modulate multiple signaling pathways involved in disease processes. Current research indicates that dysregulation of these pathways is often associated with various chronic diseases, including cancer and inflammatory disorders. By targeting key enzymes within these pathways, this compound could offer a novel approach to therapeutic intervention. For example, studies have shown that thiazole derivatives can inhibit the activity of Janus kinases (JAKs), which play a crucial role in inflammatory responses. The presence of the pyridine moiety may further enhance its ability to interact with other signaling molecules, thereby broadening its therapeutic scope.

The naphthalene core of N-4-(pyridin-4-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide also contributes to its potential biological activity. Naphthalene derivatives are known for their ability to interact with DNA and RNA, making them useful in developing agents for antiviral and anticancer applications. The carboxamide group at the 2-position of the naphthalene ring can form hydrogen bonds with biological targets, enhancing binding affinity and specificity. This feature is particularly important in drug design, as it allows for fine-tuning of molecular interactions to optimize efficacy and minimize side effects.

Recent advances in computational chemistry and molecular modeling have facilitated the rapid screening of large libraries of compounds for potential biological activity. These tools have been instrumental in identifying promising candidates like N-4-(pyridin-4-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide for further experimental validation. By leveraging high-throughput virtual screening techniques, researchers can predict the binding modes and affinities of this compound with various biological targets, thereby accelerating the drug discovery process.

In addition to its potential as a standalone therapeutic agent, N-4-(pyridin-4-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide may also serve as a scaffold for structure-based drug design. Its unique combination of heterocyclic rings provides multiple sites for chemical modification, allowing researchers to explore diverse chemical space and optimize pharmacokinetic properties. This flexibility makes it an ideal candidate for generating novel analogs with enhanced potency and selectivity.

The synthesis of N-4-(pyridin-4-yl)-1,3-thiazol-2-ylnaphthalene-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiazole ring through cyclocondensation reactions followed by functionalization at the 4-position with a pyridine group. The introduction of the carboxamide group at the 2-position of the naphthalene core typically involves carboxylation or amide bond formation techniques. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

Evaluation of the pharmacological properties of N-4-(pyridin-4-yll)-1,3-thiazol]-ylnaphthalen]-carb]ox[amid]e (CAS No. [393839][11][7]) is ongoing in both preclinical and clinical settings. Preclinical studies focus on assessing its efficacy and safety profiles using cell-based assays and animal models. These studies aim to identify potential therapeutic applications and determine optimal dosing regimens before human trials begin. Preliminary results suggest that this compound exhibits promising activity against various disease targets without significant toxicity.

The development pipeline for N-[pyridin]-thiazol]-napht]h]al[en]-c[arboxamid]e (CAS No.393839-11-7) includes several stages designed to translate laboratory findings into clinical reality. These stages encompass formulation development, pharmacokinetic studies, toxicology assessments, and ultimately, human clinical trials. Each step is critical for ensuring that the compound is safe and effective when used as a therapeutic agent.

The impact of this compound on future drug development could be substantial if it demonstrates consistent efficacy across multiple disease models. Its unique structural features make it a versatile tool for exploring new therapeutic strategies in areas such as oncology and inflammation research. As more data becomes available from ongoing studies, its potential applications may expand beyond initial indications.

In conclusion[N]<-[pyridin]-[thiazol]-[napht]hal[en]-c[arboxamid]e (CAS No.